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Compound of Interest

Compound Name:
(2S)-1-(4-methoxyphenyl)propan-

2-ol

Cat. No.: B13229529

Get Quote

Synonyms, Synthesis, and Forensic Profiling[1]
Executive Summary
(S)-p-Methoxy-

-methylphenethyl alcohol (CAS: 131029-01-1) is a chiral secondary alcohol of significant
interest in pharmacokinetics and forensic chemistry.[1] Structurally defined as (S)-1-(4-
methoxyphenyl)propan-2-ol, it serves two critical roles:

Metabolic Marker: It is a downstream metabolite of the psychostimulants PMA

(paramethoxyamphetamine) and PMMA, formed via oxidative deamination and subsequent

reduction.

Chiral Intermediate: It functions as a versatile building block in the enantioselective synthesis

of phenethylamine-class pharmaceuticals and agrochemicals.[1]

This guide provides a definitive technical breakdown of its nomenclature, synthesis, and

analytical characterization, resolving common ambiguities in its naming conventions.
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Nomenclature & Synonyms
The nomenclature for this compound is often confused due to historical variations between

"phenethyl" and "propyl" naming systems. The "phenethyl" convention treats the molecule as a

substituted ethanol, while IUPAC standardizes it as a propanol derivative.

Core Identity Table
Naming Convention Name / Synonym Technical Notes

IUPAC (Preferred)
(2S)-1-(4-

methoxyphenyl)propan-2-ol

Unambiguous structural

definition.[1]

Common Chemical
(S)-p-Methoxy-

-methylphenethyl alcohol

"

-methyl" denotes the methyl

group on the carbon carrying

the hydroxyl.[1]

Alternative Common
(S)-4-Methoxy-

-methylbenzeneethanol

Variation of the phenethyl

naming.[1]

Structure-Based (S)-1-(p-Anisyl)-2-propanol

Uses the "anisyl" group name

for the methoxyphenyl moiety.

[1]

Metabolic Context PMA-Alcohol / PMMA-Alcohol
Refers to its origin as a

deaminated metabolite.[1]

CAS Number 131029-01-1
Specific to the (S)-enantiomer.

[1]

CAS Number (Racemic) 30314-64-8
For the unspecified (

) mixture.[1]

Structural Disambiguation
Phenethyl Root: The term "phenethyl alcohol" refers to 2-phenylethanol (

).[1] Adding an
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-methyl group creates the 3-carbon chain (

), which is chemically synonymous with 1-phenyl-2-propanol.[1]

Stereochemistry: The (S)-configuration at the C2 position is critical.[1] In biological systems,

oxidoreductases often exhibit high enantioselectivity, producing specifically the (S)- or (R)-

alcohol depending on the enzyme (e.g., alcohol dehydrogenase).

Chemical Architecture & Properties
Physicochemical Profile[1][2][3][4][5][6][7]

Molecular Formula:

[2]

Molecular Weight: 166.22 g/mol [1][3][2]

Physical State: Viscous colorless to pale yellow liquid.[1]

Boiling Point: ~135°C at 12 mmHg (Predicted).

Solubility: Soluble in organic solvents (methanol, DCM, ethyl acetate); sparingly soluble in

water.

Chirality: The C2 carbon is the stereocenter.[1] The (S)-enantiomer rotates polarized light

(specific rotation

is solvent-dependent, typically negative in chloroform).[1]

Biogenic & Synthetic Pathways
Understanding the origin of (S)-p-methoxy-

-methylphenethyl alcohol requires mapping its relationship to the ketone precursor (PMP2P)
and the amine (PMA).[1]

Pathway Visualization
The following diagram illustrates the dual role of the alcohol as both a synthetic precursor (via

amination) and a metabolic product (via deamination).
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Figure 1: The metabolic and synthetic interconversion between PMA, its ketone intermediate,

and the target alcohol. The reduction of the ketone to the alcohol is often stereoselective.

Synthesis Protocol: Enantioselective Biocatalysis
To obtain high optical purity (>99% ee) of the (S)-enantiomer, biocatalytic reduction of 4-

methoxyphenylacetone is the preferred industrial method over metal-hydride reduction (which

yields racemates).[1]

Protocol: Ketoreductase (KRED) Mediated Synthesis

Substrate Preparation: Dissolve 4-methoxyphenylacetone (100 mM) in a phosphate buffer

(pH 7.0) containing 10% isopropanol (co-substrate).

Enzyme Addition: Add (S)-selective Ketoreductase (e.g., KRED-130) and NADP+ cofactor.

Incubation: Agitate at 30°C for 24 hours. The enzyme transfers hydride to the si-face or re-

face of the ketone (depending on enzyme specificity) to yield the (S)-alcohol.[1]

Extraction: Extract with Ethyl Acetate (

). Dry over

.

Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Why this works: Chemical reduction with
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produces a 50:50 racemic mixture.[1] Biocatalysis provides the necessary steric constraint to
generate the single (S)-isomer required for specific pharmacological studies.[1]

Analytical Profiling
Differentiation of the (S)-enantiomer from its (R)-counterpart and regioisomers is critical in

forensic analysis.[1]

Chromatographic Separation
Technique: Chiral HPLC or GC.[1]

Column: Polysaccharide-based chiral stationary phase (e.g., Chiralcel OD-H or equivalent).

[1]

Mobile Phase: Hexane/Isopropanol (90:[1]10) is standard for normal phase HPLC.

Detection: UV at 275 nm (characteristic absorption of the p-methoxybenzene chromophore).

[1]

Mass Spectrometry (GC-MS) Signature
When analyzing biological matrices (urine/blood) for this metabolite:

Parent Ion:

166 (often weak).

Base Peak:

121 (Methoxybenzyl cation,

).[1] This is the diagnostic fragment formed by

-cleavage of the hydroxyl group.[1]

Secondary Fragment:

45 (

), confirming the propanol chain structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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